Cas no 6683-96-1 (2-Octanone, 1-phenyl-)

• Product Name: 2-Octanone, 1-phenyl-
• CAS No: 6683-96-1
• MF: C₁₄H₂₀O
• MW: 204.308004379272
• CID: 395703
• PubChem ID: 539055
• Update Time: 2025-04-19

2-Octanone, 1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Octanone, 1-phenyl-
• 1-phenyloctan-2-one
• phenyloctanone
• DTXSID80337144
• 6683-96-1
• SCHEMBL7036521
• AKOS011914696
• 1-Phenyl-2-octanone #
• FGDDRCMEONXJHO-UHFFFAOYSA-N

• Inchi： 1S/C14H20O/c1-2-3-4-8-11-14(15)12-13-9-6-5-7-10-13/h5-7,9-10H,2-4,8,11-12H2,1H3
• InChI Key： FGDDRCMEONXJHO-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CC=CC=1)CCCCCC

Computed Properties

• Exact Mass: 204.1515
• Monoisotopic Mass: 204.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07